6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-methyl-9H-purine

Specification

• CAS No.: 2549040-88-0
• Molecular Formula: C13H18N6O2S
• Molecular Weight: 322.39 g/mol
• IUPAC Name: 6-(4-cyclopropylsulfonylpiperazin-1-yl)-9-methylpurine
• Standard InChI: InChI=1S/C13H18N6O2S/c1-17-9-16-11-12(17)14-8-15-13(11)18-4-6-19(7-5-18)22(20,21)10-2-3-10/h8-10H,2-7H2,1H3
• Standard InChI Key: QEDBZPVVWDZZED-UHFFFAOYSA-N
• SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)S(=O)(=O)C4CC4
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)S(=O)(=O)C4CC4

Introduction

6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-methyl-9H-purine is a complex organic compound with a molecular formula of C13H18N6O2S and a molecular weight of 322.39 g/mol. This compound is used in scientific research, particularly in fields related to biochemistry and pharmacology, due to its unique structural features that allow it to interact with various biological targets.

Synthesis and Preparation

The synthesis of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-methyl-9H-purine typically involves multiple steps, including the formation of the purine core, introduction of the methyl group at the 9-position, and attachment of the cyclopropanesulfonyl piperazine moiety. Specific synthesis protocols may vary based on the desired yield and purity.

Biological Activity and Research Findings

While specific biological activities of this compound are not widely documented in the available literature, compounds with similar structures often exhibit potential in drug discovery due to their ability to interact with enzymes or receptors. The cyclopropanesulfonyl group and the piperazine ring can contribute to its binding affinity and specificity towards biological targets.

Applications in Research

This compound is likely used in research settings to explore its potential as a therapeutic agent or tool compound for studying biological pathways. Its structural features make it suitable for investigating interactions with proteins or other biomolecules.